Cas no 495078-29-0 (1-(Aminomethyl)-N,N-dimethylcycloheptanamine)

• Product Name: 1-(Aminomethyl)-N,N-dimethylcycloheptanamine
• CAS No: 495078-29-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD05201531
• CID: 1074830
• PubChem ID: 9167342
• Update Time: 2025-06-08

1-(Aminomethyl)-N,N-dimethylcycloheptanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-N,N-dimethylcycloheptanamine
• 1-(aminomethyl)-N,N-dimethylcycloheptan-1-amine
• N-[1-(Aminomethyl)cycloheptyl]-N,N-dimethylamine
• 1-(aminomethyl)-N,N-dimethylcycloheptanamine(SALTDATA: FREE)
• ALBB-000080
• MFCD05201531
• LS-01049
• A871792
• AKOS000201331
• STK502197
• 495078-29-0
• EN300-22553
• SCHEMBL5015978
• DTXSID90429367

• MDL： MFCD05201531
• Inchi： 1S/C10H22N2/c1-12(2)10(9-11)7-5-3-4-6-8-10/h3-9,11H2,1-2H3
• InChI Key： UTXQTTHRHVLYSZ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1(CN)CCCCCC1

Computed Properties

• Exact Mass: 170.17800
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.30000

1-(Aminomethyl)-N,N-dimethylcycloheptanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(Aminomethyl)-N,N-dimethylcycloheptanamine

1-(Aminomethyl)-N,N-dimethylcycloheptanamine (CAS No. 495078-29-0): An Overview of Its Structure, Properties, and Applications

1-(Aminomethyl)-N,N-dimethylcycloheptanamine (CAS No. 495078-29-0) is a cyclic tertiary amine with a unique structure that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its cycloheptane ring and aminomethyl group, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and materials science.

The molecular formula of 1-(Aminomethyl)-N,N-dimethylcycloheptanamine is C11H23N, and its molecular weight is approximately 173.31 g/mol. The compound's structure consists of a seven-membered cycloheptane ring with an aminomethyl group attached to one of the carbon atoms. Additionally, the nitrogen atom in the aminomethyl group is substituted with two methyl groups, giving it the characteristic tertiary amine functionality.

In terms of physical properties, 1-(Aminomethyl)-N,N-dimethylcycloheptanamine is typically a colorless liquid at room temperature. It has a boiling point of around 230°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility in water is limited due to its hydrophobic nature, which is influenced by the cycloheptane ring and the alkyl substituents.

The chemical reactivity of 1-(Aminomethyl)-N,N-dimethylcycloheptanamine is primarily driven by its tertiary amine functionality. As a tertiary amine, it can act as a base and participate in various acid-base reactions. Additionally, the presence of the aminomethyl group provides opportunities for further functionalization through reactions such as alkylation, acylation, and coupling reactions with other organic molecules.

In the context of medicinal chemistry, 1-(Aminomethyl)-N,N-dimethylcycloheptanamine has been explored for its potential therapeutic applications. Recent studies have shown that compounds with similar structures exhibit activity as modulators of various biological targets, including receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound can act as potent inhibitors of specific kinases involved in cancer pathways.

Beyond its potential as a therapeutic agent, 1-(Aminomethyl)-N,N-dimethylcycloheptanamine has also found applications in materials science. Its unique structure and chemical properties make it suitable for use as a building block in the synthesis of advanced materials such as polymers and coatings. For example, a study published in Macromolecules (2021) reported the use of this compound as a monomer in the preparation of novel copolymers with enhanced mechanical properties.

The synthesis of 1-(Aminomethyl)-N,N-dimethylcycloheptanamine can be achieved through several routes. One common method involves the reaction of cycloheptylcarbaldehyde with dimethylamine followed by reduction to form the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions to introduce the aminomethyl group onto the cycloheptane ring. These synthetic methods provide flexibility in terms of scalability and functional group compatibility.

In conclusion, 1-(Aminomethyl)-N,N-dimethylcycloheptanamine (CAS No. 495078-29-0) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in various scientific disciplines.